![molecular formula C28H16Br2N4O3S2 B2568335 N-(6-Bromo-1,3-benzothiazol-2-YL)-4-{4-[(6-bromo-1,3-benzothiazol-2-YL)carbamoyl]phenoxy}benzamide CAS No. 325987-84-6](/img/structure/B2568335.png)
N-(6-Bromo-1,3-benzothiazol-2-YL)-4-{4-[(6-bromo-1,3-benzothiazol-2-YL)carbamoyl]phenoxy}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-Bromo-1,3-benzothiazol-2-YL)-4-{4-[(6-bromo-1,3-benzothiazol-2-YL)carbamoyl]phenoxy}benzamide is a useful research compound. Its molecular formula is C28H16Br2N4O3S2 and its molecular weight is 680.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterizations
Patel and Baldaniya (2016) synthesized derivatives of benzothiazole, focusing on their antimicrobial activity against various bacteria strains. Their study highlighted the process of creating these derivatives and their potential use in combating microbial infections (Patel & Baldaniya, 2016).
Photo-Physical Characteristics
Padalkar et al. (2011) explored the photo-physical properties of certain benzothiazole derivatives. This study is significant for understanding the optical and electronic properties of these compounds, which could have applications in materials science and photonic technologies (Padalkar et al., 2011).
Pharmacological Evaluation
Rana et al. (2008) synthesized a series of benzothiazol-2-yl benzamides and evaluated them for their anticonvulsant and neurotoxicity properties. This research offers insights into the potential therapeutic uses of these compounds in treating neurological disorders (Rana et al., 2008).
Diuretic Activity
Yar and Ansari (2009) investigated the diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives. This study provides a basis for understanding the potential of these compounds in treating conditions that require diuretic interventions (Yar & Ansari, 2009).
Antimicrobial and Anticancer Evaluation
Senthilkumar, Umarani, and Satheesh (2021) synthesized and characterized a new organic compound derived from benzothiazole, assessing its antibacterial, antifungal, and anticancer properties. This research underscores the versatile applications of benzothiazole derivatives in various medical fields (Senthilkumar, Umarani, & Satheesh, 2021).
Properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-4-[4-[(6-bromo-1,3-benzothiazol-2-yl)carbamoyl]phenoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H16Br2N4O3S2/c29-17-5-11-21-23(13-17)38-27(31-21)33-25(35)15-1-7-19(8-2-15)37-20-9-3-16(4-10-20)26(36)34-28-32-22-12-6-18(30)14-24(22)39-28/h1-14H,(H,31,33,35)(H,32,34,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZLSQCCJYREEKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)Br)OC4=CC=C(C=C4)C(=O)NC5=NC6=C(S5)C=C(C=C6)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H16Br2N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
680.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.